Cas no 629655-19-2 (5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid)

5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid structure
629655-19-2 structure
Product Name:5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid
CAS No:629655-19-2
MF:C9H6ClN3O2
MW:223.615840435028
MDL:MFCD11215562
CID:1642523
PubChem ID:53439075
Update Time:2025-04-21

5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-chloro-2-(1H-1,2,4-triazol-1-yl)-
    • 5-chloro-2-(1,2,4-triazol-1-yl)benzoic acid
    • 5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID
    • DB-382359
    • 629655-19-2
    • EN300-260829
    • G40549
    • Z838078150
    • CS-0210103
    • DTXSID90701711
    • OZGSJCVAEWACOE-UHFFFAOYSA-N
    • AB63979
    • AKOS005264298
    • 5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOICACID
    • SCHEMBL6929488
    • 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid
    • MDL： MFCD11215562
    • Inchi： 1S/C9H6ClN3O2/c10-6-1-2-8(7(3-6)9(14)15)13-5-11-4-12-13/h1-5H,(H,14,15)
    • InChI Key： OZGSJCVAEWACOE-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C(=O)O)C=1)N1C=NC=N1

Computed Properties

  • Exact Mass: 223.01498
  • Monoisotopic Mass: 223.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • PSA: 68.01

5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C592870-10mg
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid
 629655-19-2
10mg
 $ 50.00 2022-06-06
TRC
C592870-50mg
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid
 629655-19-2
50mg
 $ 160.00 2022-06-06
TRC
C592870-100mg
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid
 629655-19-2
100mg
 $ 230.00 2022-06-06
Enamine
EN300-260829-0.05g
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid
 629655-19-2 95.0%
0.05g
 $76.0 2025-02-20
Enamine
EN300-260829-0.1g
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid
 629655-19-2 95.0%
0.1g
 $113.0 2025-02-20
Enamine
EN300-260829-0.25g
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid
 629655-19-2 95.0%
0.25g
 $162.0 2025-02-20
Enamine
EN300-260829-0.5g
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid
 629655-19-2 95.0%
0.5g
 $310.0 2025-02-20
Enamine
EN300-260829-1.0g
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid
 629655-19-2 95.0%
1.0g
 $414.0 2025-02-20
Enamine
EN300-260829-2.5g
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid
 629655-19-2 95.0%
2.5g
 $810.0 2025-02-20
Enamine
EN300-260829-5.0g
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid
 629655-19-2 95.0%
5.0g
 $1199.0 2025-02-20

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